Cas no 1293157-18-2 (4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide)

• Product Name: 4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide
• CAS No: 1293157-18-2
• MF: C₁₀H₁₂N₄O₂S₂
• MW: 284.357878684998
• CID: 5948619
• PubChem ID: 61509518
• Update Time: 2025-05-19

4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide
• 1293157-18-2
• 4-hydrazinyl-N-[(1,3-thiazol-2-yl)methyl]benzene-1-sulfonamide
• AKOS010770974
• EN300-7505300

• Inchi： 1S/C10H12N4O2S2/c11-14-8-1-3-9(4-2-8)18(15,16)13-7-10-12-5-6-17-10/h1-6,13-14H,7,11H2
• InChI Key： PPWPZGYGFFJAIC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(NN)=CC=1)(=O)(=O)NCC1SC=CN=1

Computed Properties

• Exact Mass: 284.04016799g/mol
• Monoisotopic Mass: 284.04016799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 134Ų

Additional information on 4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide

4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide: A Comprehensive Overview

4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide, also known by its CAS registry number CAS No. 1293157-18-2, is a compound of significant interest in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in therapeutic interventions. The molecule combines a hydrazine group, a thiazole moiety, and a benzenesulfonamide backbone, which collectively contribute to its diverse chemical properties and biological activities.

The structure of 4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide is characterized by the presence of a hydrazine group attached to the fourth position of the benzene ring, which is further connected to a thiazole ring through a methylene bridge. The sulfonamide group plays a crucial role in enhancing the compound's solubility and bioavailability. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetic properties and its ability to interact with biological targets.

One of the most promising aspects of this compound is its potential as an anti-tumor agent. Researchers have reported that 4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide exhibits significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. This activity is attributed to its ability to induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. The integration of the thiazole ring into the molecule has been shown to enhance its selectivity towards cancer cells, reducing potential toxicity to healthy tissues.

In addition to its anti-tumor properties, this compound has also been investigated for its anti-inflammatory and immunomodulatory effects. Studies have demonstrated that 4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The sulfonamide group has been identified as a key contributor to these anti-inflammatory effects, likely through interactions with specific enzymes or receptors involved in inflammatory pathways.

The synthesis of CAS No. 1293157-18-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical studies. The use of microwave-assisted synthesis has been particularly effective in streamlining the reaction steps, reducing reaction times, and minimizing side reactions.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular mechanisms underlying the biological activities of 4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide. Molecular docking studies have revealed that the compound interacts with several key proteins involved in cancer progression, such as Bcl-2 and Bax, which are critical regulators of apoptosis. These findings provide valuable insights into the design of more potent derivatives with improved therapeutic efficacy.

The pharmacokinetic profile of this compound has also been extensively studied, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies indicate that CAS No. 1293157-18-2 exhibits favorable oral bioavailability and low systemic toxicity, making it a suitable candidate for further clinical development. The presence of the sulfonamide group appears to enhance metabolic stability, reducing the likelihood of rapid clearance from the body.

In conclusion, 4-Hydrazinyl-N-(thiazol-2-ylmethyl)benzenesulfonamide, or CAS No. 1293157-18-2, represents a promising lead compound in drug discovery with potential applications in oncology, inflammation, and immunology. Its unique chemical structure, combined with recent advances in synthetic methods and computational modeling, positions this compound as a valuable tool for developing novel therapeutic agents. Continued research into its biological mechanisms and clinical potential will undoubtedly contribute to its development as an effective treatment for various diseases.